Cas no 1443350-59-1 (2,2,2-trifluoro-1-(5-fluoro-2-hexoxyphenyl)ethanone)

• Product Name: 2,2,2-trifluoro-1-(5-fluoro-2-hexoxyphenyl)ethanone
• CAS No: 1443350-59-1
• MF: C₁₄H₁₆F₄O₂
• MW: 292.2698
• MDL: MFCD18426933
• CID: 5219118
• Update Time: 2025-06-14

2,2,2-trifluoro-1-(5-fluoro-2-hexoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(5-fluoro-2-hexoxyphenyl)ethanone

• MDL： MFCD18426933
• Inchi： 1S/C8HF4O7/c9-1-2(13)3(14)5(16)8(18,19,4(1)15)6(17)7(10,11)12/h1H
• InChI Key： HYGVUDBNWZMDHG-UHFFFAOYSA-N
• SMILES： C(=O)(C1(=O)(=O)C(=O)C(F)C(=O)C(=O)C1=O)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 8

Additional information on 2,2,2-trifluoro-1-(5-fluoro-2-hexoxyphenyl)ethanone

Comprehensive Overview of 2,2,2-Trifluoro-1-(5-fluoro-2-hexoxyphenyl)ethanone (CAS No. 1443350-59-1)

2,2,2-Trifluoro-1-(5-fluoro-2-hexoxyphenyl)ethanone (CAS No. 1443350-59-1) is a fluorinated aromatic ketone with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its trifluoroethyl and fluorohexyl substituents, has garnered attention due to its unique physicochemical properties and potential as a building block in synthetic chemistry. Researchers are increasingly exploring its role in the development of novel bioactive molecules, particularly in the context of drug discovery and material science.

The structural features of 2,2,2-trifluoro-1-(5-fluoro-2-hexoxyphenyl)ethanone include a fluorinated phenyl ring and a hexyl ether linkage, which contribute to its lipophilicity and metabolic stability. These attributes make it a valuable intermediate for designing compounds with enhanced bioavailability. Recent studies highlight its utility in medicinal chemistry, where fluorinated motifs are leveraged to improve binding affinity and selectivity toward biological targets. This aligns with the growing demand for fluorine-containing pharmaceuticals, a trend driven by their superior efficacy and safety profiles.

In the context of green chemistry, CAS No. 1443350-59-1 has been investigated for its compatibility with sustainable synthetic protocols. The incorporation of fluorine atoms often reduces the environmental impact of chemical processes by minimizing waste and energy consumption. This resonates with current industry priorities, as evidenced by the surge in searches for eco-friendly fluorination methods and sustainable ketone derivatives. Researchers are also examining its potential in catalysis and polymer science, where fluorinated ketones serve as key precursors for high-performance materials.

From a commercial perspective, 2,2,2-trifluoro-1-(5-fluoro-2-hexoxyphenyl)ethanone is available through specialized chemical suppliers, catering to the needs of R&D laboratories and industrial-scale synthesis. Its pricing and availability are influenced by factors such as purity grade and batch size, which are common queries among procurement professionals. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality, ensuring compliance with regulatory standards.

The compound’s relevance extends to academic research, where it is frequently cited in studies exploring structure-activity relationships (SAR) and molecular docking. Its electron-withdrawing trifluoromethyl group is particularly noteworthy, as it mimics bioisosteres found in many FDA-approved drugs. This has sparked interest in its application for central nervous system (CNS) therapeutics and anti-inflammatory agents, topics frequently searched in scientific databases.

Looking ahead, CAS No. 1443350-59-1 is poised to play a pivotal role in advancing precision medicine and smart materials. Innovations in flow chemistry and continuous manufacturing are expected to streamline its production, addressing scalability challenges. As the scientific community continues to uncover its multifaceted potential, this compound remains a subject of keen interest for chemists and material scientists alike.